Cas no 112888-59-2 (2-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]-2-propynylamino]-, methyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]-2-propynylamino]-, methyl ester
• CAS No: 112888-59-2
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 4445056
• Update Time: 2025-05-22

2-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]-2-propynylamino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]-2-propynylamino]-, methyl ester
• 2-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]-2-propyn-1-ylamino]-, methyl ester

• Inchi： 1S/C15H18N2O4/c1-6-9-17(14(19)21-15(2,3)4)11-7-8-12(16-10-11)13(18)20-5/h1,7-8,10H,9H2,2-5H3
• InChI Key： AKWFENLFYQRHTB-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=C(N(C(OC(C)(C)C)=O)CC#C)C=C1

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Melting Point: 107-108 °C
• Boiling Point: 413.5±40.0 °C(Predicted)
• pka: 1.26±0.11(Predicted)

Additional information on 2-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]-2-propynylamino]-, methyl ester

Comprehensive Overview of 2-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]-2-propynylamino]-, methyl ester (CAS No. 112888-59-2)

The compound 2-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]-2-propynylamino]-, methyl ester (CAS No. 112888-59-2) is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a pyridine core and a propynylamino side chain, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals often search for this compound due to its role in peptide coupling, enzyme inhibition, and drug discovery.

In recent years, the demand for high-purity chemical intermediates like 2-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]-2-propynylamino]-, methyl ester has surged, driven by advancements in bioconjugation techniques and targeted drug delivery systems. This compound is particularly relevant in the context of cancer therapeutics and neurological disorder research, where its ability to modify biomolecules is highly sought after. Users frequently inquire about its synthetic pathways, solubility profiles, and stability under various conditions, reflecting its importance in lab settings.

The tert-butoxycarbonyl (Boc) protecting group in this compound is a key feature, enabling selective reactions in multi-step syntheses. This attribute aligns with current trends in green chemistry, as it minimizes unwanted side reactions and improves yield efficiency. Additionally, the methyl ester moiety enhances its compatibility with aqueous and organic solvents, making it versatile for diverse experimental setups. Searches related to Boc deprotection methods and ester hydrolysis often highlight this compound's utility.

From an industrial perspective, CAS No. 112888-59-2 is cataloged by major chemical suppliers, underscoring its commercial viability. Quality control parameters such as HPLC purity, NMR validation, and mass spectrometry data are critical for buyers, as evidenced by frequent queries. The compound's role in high-throughput screening and combinatorial chemistry further elevates its profile in the scientific community.

Emerging discussions in AI-driven drug design and computational chemistry have also brought attention to derivatives of 2-Pyridinecarboxylic acid. Researchers explore its molecular docking potential and pharmacophore modeling, leveraging its structural motifs for virtual screening. This intersection of wet-lab and in-silico methodologies positions the compound as a bridge between traditional and modern drug development approaches.

In summary, 2-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]-2-propynylamino]-, methyl ester (CAS No. 112888-59-2) is a multifaceted chemical entity with broad relevance in contemporary research. Its applications span from medicinal chemistry to material science, addressing both foundational and cutting-edge scientific challenges. As innovation accelerates, this compound will likely remain a staple in laboratories worldwide.